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Compound of Interest

Compound Name: Tri-valine

Cat. No.: B2429625

This guide provides essential safety and logistical information for the proper disposal of valine
and its related compounds in a laboratory setting. The following procedures are designed to
ensure the safety of researchers and compliance with standard laboratory waste management
practices.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle the chemical substance with
appropriate care. Although L-Valine is generally considered non-hazardous, good laboratory
practices should always be observed.[1]

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, safety goggles, and chemical-resistant gloves (e.g., nitrile).

o Ventilation: Handle the compound in a well-ventilated area. For powdered forms, a chemical
fume hood is recommended to prevent inhalation of dust.[2]

o Spill Management: In the event of a spill, avoid generating dust. The spilled material should
be carefully swept into a designated and labeled waste container.[2] The spill area should
then be cleaned with a damp cloth. All materials used for spill cleanup must be treated as
hazardous waste.[3][4]

Step-by-Step Disposal Protocol
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The disposal of valine and its derivatives should adhere to your institution's specific waste
management guidelines and local regulations. The following is a general step-by-step guide for
the disposal of solid chemical waste.

o Waste Identification and Segregation:

o Treat all laboratory chemical waste as hazardous unless it has been confirmed to be non-
hazardous.[4]

o Collect waste valine in a designated, clearly labeled, and sealed container.

o Do not mix with other waste streams unless their compatibility has been verified to avoid
potentially violent reactions or the emission of flammable or poisonous gases.[4][5]

« Container Management:

o Use a container that is in good condition, with no leaks or cracks, and has a secure cap.[3]

[5]

o The container must be compatible with the chemical waste. For instance, acids should not
be stored in metal containers.[5][6]

o Ensure the container is properly labeled with a fully completed hazardous waste tag,
identifying the contents by percent or volume, even for non-hazardous components.[3][5]

o Storage in a Satellite Accumulation Area (SAA):
o Store the waste container in a designated SAA at or near the point of generation.[5][7]
o The SAA must be inspected weekly for any signs of leakage.[5]

o Waste can be accumulated for up to 9-12 months, provided the total volume does not
exceed 55 gallons of hazardous waste or one quart of acutely toxic chemical waste.[3][4]

[7]

e Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to schedule a pickup.[7]

o Provide the waste contractor with the Safety Data Sheet (SDS) to ensure safe handling
and disposal.

o Empty Container Disposal:
o Empty containers that held the chemical should be triple-rinsed with a suitable solvent.[8]
o The rinsate must be collected and treated as hazardous waste.[8][9]

o After triple-rinsing, deface the original chemical label and the container may be disposed
of as regular trash or recycled, in accordance with institutional policy.[4][8]

Quantitative Data: L-Valine Properties

The following table summarizes the key quantitative data for L-Valine, which is presumed to be
the primary component of "Tri-valine."

Property Value

Molecular Formula C5H11INO2

Molecular Weight 117.15 g/mol [10][11][12]
Appearance White crystalline powder[1][10]
Melting Point 315 °C /599 °F (decomposes)[10]
Specific Gravity 1.230[10]

Water Solubility 85 g/L at 25°C[13][14]

pKa (carboxyl) 2.32[13][14]

pKa (amino) 9.62[13][14]

Experimental Protocols: Waste Characterization
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To ensure proper disposal, a waste characterization must be performed to determine if the
chemical waste is hazardous according to the Resource Conservation and Recovery Act
(RCRA).[15][16][17]

Objective: To determine if the waste exhibits any of the four hazardous waste characteristics:
ignitability, corrosivity, reactivity, or toxicity.

Methodology:
« Ignitability Test:

o Procedure: Determine the flashpoint of the liquid waste using a Pensky-Martens Closed
Cup Tester. For solids, assess if it is capable of causing fire through friction, absorption of
moisture, or spontaneous chemical changes and, when ignited, burns so vigorously and
persistently that it creates a hazard.

o Hazardous Criteria: A liquid with a flashpoint less than 60°C (140°F), or a solid that is
easily ignitable.

o Corrosivity Test:

o Procedure: Measure the pH of the aqueous waste using a calibrated pH meter.

o Hazardous Criteria: A pH less than or equal to 2, or greater than or equal to 12.5.
o Reactivity Test:

o Procedure: Assess the stability of the waste. Determine if it reacts violently with water,
forms potentially explosive mixtures with water, or generates toxic gases, vapors, or fumes
when mixed with water.

o Hazardous Criteria: The waste is unstable, reacts violently with water, or generates toxic
gases.

» Toxicity Test (Toxicity Characteristic Leaching Procedure - TCLP):

o Procedure: This laboratory procedure (EPA Method 1311) is designed to simulate the
leaching a waste will undergo if disposed of in a landfill.[18] The resulting leachate is
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analyzed for the presence of specific contaminants.

o Hazardous Criteria: If the concentration of any of the regulated contaminants in the
leachate exceeds the regulatory limits.

Visual Guide to Chemical Waste Disposal

The following diagram illustrates the decision-making process for the proper disposal of
laboratory chemical waste.
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Caption: Decision workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. L-Valine SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
e 2. benchchem.com [benchchem.com]

¢ 3. ehs.stanford.edu [ehs.stanford.edu]

e 4. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

e 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

e 6. acewaste.com.au [acewaste.com.au]
e 7. ehrs.upenn.edu [ehrs.upenn.edu]

o 8. Triple Rinse Procedure | Environmental Health and Safety | Binghamton University
[binghamton.edu]

e 9. benchchem.com [benchchem.com]

e 10. fishersci.com [fishersci.com]

e 11. L-Valine | C5H11NO2 | CID 6287 - PubChem [pubchem.ncbi.nim.nih.gov]
e 12. uprm.edu [uprm.edu]

e 13. webqc.org [webgc.org]

e 14. Valine - Wikipedia [en.wikipedia.org]

e 15. m.youtube.com [m.youtube.com]

e 16. epa.gov [epa.gov]

e 17. epa.gov [epa.gov]

e 18. Summary of Hazardous Waste Regulations | Florida Department of Environmental
Protection [floridadep.gov]

 To cite this document: BenchChem. [Proper Disposal Procedures for Valine and Related
Compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2429625#tri-valine-proper-disposal-procedures]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b2429625?utm_src=pdf-custom-synthesis
https://www.flinnsci.com/sds_872.9-l-valine/sds_872.9/
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Guidance_for_N_Acetyl_3_hydroxy_L_valine.pdf
https://ehs.stanford.edu/wp-content/uploads/SU_hazardouswasteposter.pdf
https://cdn.vanderbilt.edu/vu-URL/wp-content/uploads/sites/425/2024/01/08205109/Guide-to-Managing-Laboratory-Chemical-Waste.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.binghamton.edu/offices/environmental-health-safety/hazardous-waste/triple_rinse.html
https://www.binghamton.edu/offices/environmental-health-safety/hazardous-waste/triple_rinse.html
https://www.benchchem.com/pdf/Proper_Disposal_of_Glutamylvaline_A_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=BP397100&productDescription=L-VALINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/L-Valine
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-Valine.pdf
https://www.webqc.org/compound-Valine-Valine.html
https://en.wikipedia.org/wiki/Valine
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.benchchem.com/product/b2429625#tri-valine-proper-disposal-procedures
https://www.benchchem.com/product/b2429625#tri-valine-proper-disposal-procedures
https://www.benchchem.com/product/b2429625#tri-valine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2429625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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